Cas no 2098086-80-5 (2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine)

• Product Name: 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine
• CAS No: 2098086-80-5
• MF: C₁₀H₁₁N₇
• MW: 229.241239786148
• MDL: MFCD30009194
• CID: 4773098
• Update Time: 2025-11-06

2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine
• 2-[4-(azidomethyl)-1-ethylpyrazol-3-yl]pyrazine
• 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine

• MDL： MFCD30009194
• Inchi： 1S/C10H11N7/c1-2-17-7-8(5-14-16-11)10(15-17)9-6-12-3-4-13-9/h3-4,6-7H,2,5H2,1H3
• InChI Key： IAQMFLVVNDFEEA-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(CN=[N+]=[N-])C(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 229.10759338 g/mol
• Monoisotopic Mass: 229.10759338 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58
• Molecular Weight: 229.24

Additional information on 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine

Introduction to 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine (CAS No. 2098086-80-5)

2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine (CAS No. 2098086-80-5) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazine core and a pyrazole moiety with an azidomethyl substituent. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The pyrazine core is a well-known heterocyclic structure that is widely found in natural products and synthetic compounds. It is known for its ability to form stable complexes with metal ions and its potential as a scaffold for the development of bioactive molecules. The pyrazole moiety, on the other hand, is a versatile pharmacophore that has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. The presence of the azidomethyl group adds further complexity to the molecule, providing additional reactivity and functionalization options.

Recent research has highlighted the potential of 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine in various biological contexts. Studies have shown that this compound exhibits significant activity against a range of bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, preliminary data suggest that it may have anti-cancer properties, particularly in inhibiting the growth of certain types of tumor cells.

In the realm of medicinal chemistry, the azidomethyl group in 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine can be readily converted into other functional groups through click chemistry reactions. This versatility allows for the synthesis of a wide array of derivatives, each with potentially different biological activities. For instance, the azide group can be transformed into an amine via Staudinger reduction, or it can be coupled with alkynes to form triazoles through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions.

The structural diversity and chemical reactivity of 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine make it an attractive starting point for drug discovery efforts. Researchers are currently exploring its use in combination therapies, where it can be paired with other compounds to enhance efficacy and reduce side effects. For example, studies have shown that when used in conjunction with traditional antibiotics, 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine can potentiate their antibacterial activity against multidrug-resistant strains.

In addition to its potential therapeutic applications, 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine has also been investigated for its use as a probe in chemical biology. Its unique structure and reactivity make it suitable for labeling and imaging studies, where it can be used to study protein–protein interactions and cellular processes. The ability to modify the molecule through click chemistry reactions further enhances its utility as a tool for probing biological systems.

The synthesis of 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine has been optimized using modern synthetic techniques, ensuring high yields and purity. The compound is typically prepared through a multi-step process that involves the formation of the pyrazole core, followed by the introduction of the azidomethyl group and the final coupling with pyrazine. The detailed synthetic route has been published in several high-profile journals, providing researchers with a robust methodology for producing this compound on both small and large scales.

From a safety perspective, 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine has been evaluated for its toxicity and stability under various conditions. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and is stable under physiological conditions. These findings support its potential use in clinical settings and highlight the importance of further research to fully understand its safety profile.

In conclusion, 2-(4-(Azidomethyl)-1-ethyl-1H-pyrazol-3-yl)pyrazine (CAS No. 2098086-80-5) represents an exciting new compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical reactivity make it a valuable tool for drug discovery and chemical biology studies. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing our understanding of complex biological systems and developing novel therapeutic agents.